2,5-Dichloro-3-nitropyridine

• IUPAC Name: 2,5-dichloro-3-nitropyridine
• InChI: InChI=1S/C5H2Cl2N2O2/c6-3-1-4(9(10)11)5(7)8-2-3/h1-2H
• InChI Key: OBUGJYJQJWMOQO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1[N+](=O)[O-])Cl)Cl
• Molecular Formula: C5H2Cl2N2O2
• DSSTOX Substance ID: DTXSID70429047
• Molecular Weight: 192.98 g/mol
• CAS No.: 21427-62-3

Description

2,5-Dichloro-3-nitropyridine is a halogenated heterocyclic compound with the molecular formula C5H2Cl2N2O2. It is characterized by the presence of two chlorine atoms and one nitro group attached to a pyridine ring. This compound is commonly used in various chemical reactions and has significant applications in scientific research and industry .

Scientific Research Applications

2,5-Dichloro-3-nitropyridine has diverse applications in scientific research, including:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a building block in heterocyclic chemistry.

Biology: The compound is used in the development of bioactive molecules and as a precursor in the synthesis of pharmaceuticals.

Medicine: It is involved in the synthesis of potential drug candidates and active pharmaceutical ingredients.

Industry: The compound is used in the production of agrochemicals, dyes, and other industrial chemicals.

Safety and Hazards

2,5-Dichloro-3-nitropyridine is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and specific target organ toxicity (single exposure) with the respiratory system being the target organ.

Future Directions

The market size of 2,5-Dichloro-3-nitropyridine is projected to reach approximately USD XX.X billion by 2031. This suggests that there is a growing interest in this compound, potentially for its use in various applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,5-Dichloro-3-nitropyridine typically involves the nitration of 2,5-dichloropyridine. One common method is the reaction of 2,5-dichloropyridine with nitric acid in the presence of sulfuric acid, which yields this compound with high purity . Another method involves the reaction of 2,5-dichloropyridine with sodium nitrite and hydrochloric acid, followed by the addition of copper powder .

Industrial Production Methods: Industrial production of this compound often employs large-scale nitration processes using nitric acid and sulfuric acid. The reaction conditions are carefully controlled to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions: 2,5-Dichloro-3-nitropyridine undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atoms in the compound can be substituted with other functional groups using reagents such as sodium hydride or organometallic compounds.

Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Coupling Reactions: The compound can participate in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds.

Common Reagents and Conditions:

Substitution Reactions: Sodium hydride, organometallic compounds, and various nucleophiles.

Reduction Reactions: Hydrogen gas, palladium catalysts, and other reducing agents.

Coupling Reactions: Palladium catalysts, boron reagents, and suitable bases.

Major Products:

Substitution Reactions: Products with substituted functional groups replacing the chlorine atoms.

Reduction Reactions: 2,5-Dichloro-3-aminopyridine.

Coupling Reactions: Various biaryl compounds.

Mechanism of Action

The mechanism of action of 2,5-Dichloro-3-nitropyridine involves its interaction with molecular targets and pathways in biological systems. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components. The chlorine atoms can participate in substitution reactions, leading to the formation of bioactive compounds . The compound’s effects are mediated through its ability to form covalent bonds with target molecules, altering their function and activity .

Comparison with Similar Compounds

2,6-Dichloro-3-nitropyridine: Similar in structure but with chlorine atoms at different positions.

2,3-Dichloro-5-nitropyridine: Another isomer with different chlorine and nitro group positions.

2,4-Dichloro-5-nitropyrimidine: A related compound with a pyrimidine ring instead of a pyridine ring.

Uniqueness: 2,5-Dichloro-3-nitropyridine is unique due to its specific arrangement of chlorine and nitro groups, which imparts distinct reactivity and properties. This arrangement allows for selective substitution and reduction reactions, making it a valuable intermediate in organic synthesis .

Synthesis routes and methods

Procedure details

75 g of phosgene are introduced at a temperature of 85°-95° C. over 1 hour into a mixture of 87.5 g of 5-chloro-2-hydroxy-3-nitropyridine in 500 ml of toluene and 3 ml of N,N-dimethylformamide. The reaction mixture is kept for 2 hours under reflux at 85°-95° C. and then allowed to cool to room temperature over a period of 18 hours. The reaction mixture is washed 3 times with water and the organic phase is dried over sodium sulfate and thereafter concentrated by evaporation. The crude product, obtained in the form of a brown oil, is crystallised from 200 ml of n-hexane, giving 67.5 g of 2,5-dichloro-3-nitropyridine (70% of theory) with a melting point of 38°-39° C.